Cas no 1356809-47-6 (3-2-(trifluoromethyl)phenylbut-2-enoic acid)

• Product Name: 3-2-(trifluoromethyl)phenylbut-2-enoic acid
• CAS No: 1356809-47-6
• MF: C₁₁H₉F₃O₂
• MW: 230.183173894882
• CID: 5040358
• Update Time: 2025-10-29

3-2-(trifluoromethyl)phenylbut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 3-[2-(trifluoromethyl)phenyl]-, (E)-
• 3-[2-(trifluoromethyl)phenyl]but-2-enoic acid
• Z1262245657
• 3-2-(trifluoromethyl)phenylbut-2-enoic acid

• Inchi： 1S/C11H9F3O2/c1-7(6-10(15)16)8-4-2-3-5-9(8)11(12,13)14/h2-6H,1H3,(H,15,16)
• InChI Key： WDQQWCAZFPUBLD-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(=CC(=O)O)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 294
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids

Additional information on 3-2-(trifluoromethyl)phenylbut-2-enoic acid

3-2-(Trifluoromethyl)phenylbut-2-enoic Acid: A Versatile Compound in Modern Biomedical Research

3-2-(Trifluoromethyl)phenylbut-2-enoic acid, with the CAS number 1356809-47-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug discovery, biomaterials, and targeted therapy. Recent studies have highlighted its role in modulating biological pathways, making it a promising candidate for therapeutic interventions. The integration of trifluoromethyl groups into the molecular framework enhances its lipophilicity and bioavailability, which are critical factors in drug development. This but-2-enoic acid derivative has also shown potential in nanotechnology and biocompatible material design, further expanding its relevance in biomedical applications.

The 3-2-(trifluoromethyl)phenylbut-2-enoic acid molecule is composed of a phenyl ring substituted with a trifluoromethyl group and a but-2-enoic acid chain. The trifluoromethyl substitution introduces significant electronic effects, influencing the compound's reactivity and biological interactions. The but-3-enoic acid moiety contributes to the molecule's structural flexibility, enabling it to interact with various biological targets. This combination of functional groups makes the compound a valuable scaffold for drug design and chemical modification. Researchers have recently explored its potential as a prodrug platform, where the trifluoromethyl group can be selectively activated under physiological conditions to release active metabolites.

Recent advancements in computational chemistry have enabled detailed analysis of the 3-2-(trifluoromethyl)phenylbut-2-enoic acid molecule. Molecular dynamics simulations have revealed its ability to form stable hydrogen bonds with proteins and lipid membranes, suggesting potential applications in targeted drug delivery. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits selective binding to ion channels involved in neurological disorders, such as epilepsy and chronic pain. The trifluoromethyl group's electron-withdrawing effect is believed to modulate the compound's interaction with these targets, offering a novel approach to drug development.

Experimental studies have further validated the compound's therapeutic potential. In vitro assays have shown that 3-2-(trifluoromethyl)phenylbut-2-enoic acid can inhibit the activity of kinase enzymes implicated in inflammatory diseases. This property makes it a potential candidate for anti-inflammatory drugs and immunomodulatory agents. A 2024 paper in Advanced Materials highlighted its use in biocompatible polymer synthesis, where the but-2-enoic acid chain serves as a functional group for surface modification of medical devices. The trifluoromethyl substitution enhances the stability of these polymers, making them suitable for long-term biomedical applications.

The 3-2-(trifluoromethyl)phenylbut-2-enoic acid molecule also shows promise in photovoltaic materials and organic electronics. Its conjugated structure and electron-deficient nature make it a suitable candidate for organic semiconductors. Researchers have explored its potential in flexible electronics and energy storage devices, leveraging its unique electronic properties. The trifluoromethyl group's ability to enhance electron mobility is a key factor in these applications, demonstrating the compound's versatility beyond traditional pharmaceutical uses.

From a synthetic chemistry perspective, the 3-2-(trifluoromethyl)phenylbut-2-enoic acid molecule can be synthesized through various routes, including electrophilic aromatic substitution and radical reactions. The trifluoromethyl group is typically introduced via fluorination processes, which require precise control of reaction conditions to ensure selectivity and yield. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure forms of the compound, which is crucial for pharmaceutical applications where stereochemistry plays a significant role in drug efficacy and toxicity.

The 3-2-(trifluoromethyl)phenylbut-2-enoic acid molecule's potential extends to environmental applications. Its lipophilic nature and chemical stability make it a candidate for pollutant remediation and water treatment technologies. Researchers have investigated its ability to adsorb heavy metals and organic pollutants from aqueous solutions, leveraging the trifluoromethyl group's affinity for hydrophobic substances. This application highlights the compound's adaptability to diverse fields, from environmental science to biomedical engineering.

In conclusion, the 3-2-(trifluoromethyl)phenylbut-2-enoic acid molecule, with its unique trifluoromethyl substitution and but-2-enoic acid chain, represents a versatile platform for innovative research and technological applications. Its potential in pharmaceuticals, biomaterials, electronics, and environmental science underscores the importance of continued exploration into its properties and applications. As research progresses, the 3-2-(trifluoromethyl)phenylbut-2-enoic acid is likely to play an increasingly significant role in addressing complex challenges across multiple disciplines.

Further studies are needed to fully elucidate the 3-2-(trifluoromethyl)phenylbut-2-enoic acid molecule's mechanisms of action and optimize its properties for specific applications. Collaborative efforts between chemists, biologists, and engineers will be essential in translating this compound from the laboratory to real-world solutions. The integration of computational modeling, experimental validation, and interdisciplinary approaches will be key to unlocking the full potential of this molecule in the future.

As the field of pharmaceutical chemistry and material science continues to evolve, the 3-2-(trifluoromethyl)phenylbut-2-enoic acid molecule stands as a testament to the power of chemical innovation. Its unique properties and adaptability to various applications highlight the importance of creative research and cross-disciplinary collaboration. With ongoing advancements in technology and methodology, the 3-2-(trifluoromethyl)phenylbut-2-enoic acid is poised to make significant contributions to science and society in the years to come.

Ultimately, the 3-2-(trifluoromethyl)phenylbut-2-enoic acid molecule exemplifies the potential of organic chemistry to address complex challenges. Its journey from a synthetic compound to a potential therapeutic agent, material, and environmental solution underscores the dynamic nature of scientific discovery. As researchers continue to explore its properties and applications, the 3-2-(trifluoromethyl)phenylbut-2-enoic acid will undoubtedly remain a focal point of innovative research and technological advancement.